Cas no 1643576-30-0 (5-Bromo-[4-(iso-propyl)-2-(N-methylpiperazin-1-yl)-d18]-thiazole)

• Product Name: 5-Bromo-[4-(iso-propyl)-2-(N-methylpiperazin-1-yl)-d18]-thiazole
• CAS No: 1643576-30-0
• MF: C₁₁H₁₈BrN₃S
• MW: 322.360630512238
• CID: 6810898
• PubChem ID: 133554010
• Update Time: 2025-03-06

5-Bromo-[4-(iso-propyl)-2-(N-methylpiperazin-1-yl)-d18]-thiazole Chemical and Physical Properties

Names and Identifiers

• CS-20028
• 5-Bromo-[4-(iso-propyl)-2-(N-methylpiperazin-1-yl)-d18]-thiazole
• 1643576-30-0

• Inchi： 1S/C11H18BrN3S/c1-8(2)9-10(12)16-11(13-9)15-6-4-14(3)5-7-15/h8H,4-7H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2,7D2,8D
• InChI Key： DOYYPGTZFGEPTI-ACMKPZPJSA-N
• SMILES： BrC1=C(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])N=C(N2C([2H])([2H])C([2H])([2H])N(C([2H])([2H])[2H])C([2H])([2H])C2([2H])[2H])S1

Computed Properties

• Exact Mass: 321.15346Da
• Monoisotopic Mass: 321.15346Da
• Isotope Atom Count: 18
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų